5-(Tert-butoxy)pyridin-3-OL

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: 5-[(2-methylpropan-2-yl)oxy]pyridin-3-ol
• InChI: InChI=1S/C9H13NO2/c1-9(2,3)12-8-4-7(11)5-10-6-8/h4-6,11H,1-3H3
• InChI Key: ODGHHNUOQKJGQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CN=CC(=C1)O

Description

5-(Tert-butoxy)pyridin-3-OL is a pyridine derivative featuring a hydroxyl group (-OH) at the 3-position and a bulky tert-butoxy (-O-tert-butyl) substituent at the 5-position of the pyridine ring. This compound belongs to a class of substituted pyridines, which are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Tert-butoxy)pyridin-3-OL typically involves the introduction of the tert-butoxy group and the hydroxyl group onto the pyridine ring. One common method is through the use of tert-butyl hydroperoxide as a reagent in the presence of a catalyst to introduce the tert-butoxy group. The hydroxyl group can be introduced via a hydroxylation reaction using appropriate oxidizing agents.

Industrial Production Methods

Industrial production of 5-(Tert-butoxy)pyridin-3-OL may involve large-scale chemical processes that optimize yield and purity. These processes often use continuous flow reactors and advanced purification techniques to ensure the consistent quality of the compound.

Chemical Reactions Analysis

Types of Reactions

5-(Tert-butoxy)pyridin-3-OL can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the hydroxyl group or modify the tert-butoxy group.

Substitution: The tert-butoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine ketones or aldehydes, while reduction can produce deoxygenated pyridine derivatives.

Scientific Research Applications

Chemical Properties and Structure

5-(Tert-butoxy)pyridin-3-OL features a pyridine ring with a tert-butoxy group at the 5-position and a hydroxyl group at the 3-position. Its molecular formula is $C_9H_{13}NO_2$, and it exhibits unique steric and electronic properties due to the bulky tert-butoxy group.

Chemistry

In synthetic organic chemistry, 5-(Tert-butoxy)pyridin-3-OL serves as a building block for more complex molecules. It can undergo various chemical reactions, including oxidation, reduction, and substitution. The compound's reactivity allows for the creation of diverse derivatives that can be utilized in further chemical research.

Reaction Type	Products	Reagents
Oxidation	Pyridine ketones or aldehydes	Potassium permanganate
Reduction	Deoxygenated pyridine derivatives	Lithium aluminum hydride
Substitution	Halogenated derivatives	Bromine or chlorine

Biological Applications

5-(Tert-butoxy)pyridin-3-OL has been studied for its interactions with biological systems, particularly in enzyme inhibition and receptor binding. Its structural similarity to biologically active molecules makes it a candidate for pharmacological studies.

Mechanism of Action:
The compound interacts with various molecular targets, modulating enzyme activity through hydrogen bonding and steric effects. This modulation can influence metabolic pathways and cellular processes.

Pharmacological Potential

Recent studies have highlighted the anticancer potential of pyridine derivatives similar to 5-(Tert-butoxy)pyridin-3-OL. For instance, compounds with related structures have shown significant cytotoxicity against different cancer cell lines, suggesting that this compound may also possess therapeutic properties.

Case Study: Cytotoxicity Assessment
A study evaluated the cytotoxic effects of several pyridine derivatives against human carcinoma cell lines. Results indicated that compounds with structural similarities to 5-(Tert-butoxy)pyridin-3-OL exhibited IC50 values ranging from 0.5 to 5 µM, demonstrating promising anticancer activity.

Industry Applications

In industrial settings, 5-(Tert-butoxy)pyridin-3-OL is utilized in producing specialty chemicals and materials with specific properties. Its unique structure allows for the development of products that require precise chemical characteristics.

Mechanism of Action

The mechanism of action of 5-(Tert-butoxy)pyridin-3-OL involves its interaction with molecular targets such as enzymes or receptors. The tert-butoxy group and hydroxyl group can participate in hydrogen bonding and other interactions that modulate the activity of these targets. The specific pathways involved depend on the context of its use, such as enzyme inhibition or receptor activation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 5-(Tert-butoxy)pyridin-3-OL to structurally related pyridine derivatives based on substituent effects, molecular properties, and reactivity. The evidence sources primarily catalog structural analogs but lack detailed physicochemical or biological data.

Table 1: Structural and Functional Comparison of Pyridine Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Key Features	Reference
5-Methoxypyridin-3-ol	-OCH₃ (5), -OH (3)	C₆H₇NO₂	Smaller methoxy group; lower steric hindrance and higher polarity
5-Iodopyridin-3-ol	-I (5), -OH (3)	C₅H₄INO	Electron-withdrawing iodine atom; may enhance electrophilic substitution
5-Fluoro-3-(3-hydroxypropyl)pyridin-2-ol	-F (5), -OH (2), -CH₂CH₂CH₂OH (3)	C₈H₁₀FNO₂	Fluorine increases electronegativity; additional hydroxyl group for H-bonding
5-Chloro-2-(2-hydroxyethoxy)pyridin-3-ol	-Cl (5), -OCH₂CH₂OH (2), -OH (3)	C₇H₈ClNO₃	Chlorine and ethoxy-hydroxyl chain; moderate steric effects
5-Bromo-2-((3-((tert-Butyldimethylsilyloxy)methyl)pyrrolidin-1-yl)methyl)-3-methoxypyridine	-Br (5), -OCH₃ (3), complex silyl-protected pyrrolidine	C₂₂H₃₈BrN₂O₃Si	Bulky silyl-protected group; bromine enhances reactivity for cross-coupling

Key Insights from Structural Analogues

Substituent Effects on Reactivity

• The tert-butoxy group in 5-(Tert-butoxy)pyridin-3-OL likely reduces nucleophilic substitution rates compared to smaller substituents like methoxy (5-Methoxypyridin-3-ol) due to steric shielding .
• Halogenated analogs (e.g., 5-Iodopyridin-3-ol, 5-Chloro-...pyridin-3-ol) demonstrate enhanced electrophilic reactivity at the halogen site, enabling cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) .

Solubility and Polarity

• Methoxy and hydroxyl groups (e.g., 5-Methoxypyridin-3-ol) increase polarity and water solubility, whereas tert-butoxy and silyl-protected groups (e.g., compounds in ) enhance lipophilicity and organic-phase compatibility.

Steric and Electronic Modulation Bulky groups like tert-butoxy or tert-butyldimethylsilyl (TBS) (e.g., ) protect reactive sites and stabilize intermediates in synthetic pathways.

Biological Activity

5-(Tert-butoxy)pyridin-3-OL is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its synthesis, structure-activity relationships (SAR), and various biological evaluations.

Chemical Structure and Synthesis

5-(Tert-butoxy)pyridin-3-OL features a pyridine ring substituted with a tert-butoxy group at the 5-position and a hydroxyl group at the 3-position. The synthesis of such compounds typically involves the alkylation of pyridine derivatives followed by hydroxylation. The tert-butoxy group enhances solubility and may influence the compound's biological properties.

Biological Activity Overview

The biological activities of 5-(Tert-butoxy)pyridin-3-OL can be categorized into several key areas:

• Antimicrobial Activity : Studies have shown that pyridine derivatives exhibit varying degrees of antibacterial activity. The presence of the tert-butoxy group can enhance the hydrophobicity and overall bioactivity against specific bacterial strains.
• Anticancer Properties : Some derivatives of pyridine compounds have demonstrated potential anticancer effects. For instance, modifications at the 3-position can significantly influence their ability to inhibit cancer cell proliferation.
• Enzyme Inhibition : Certain pyridine derivatives are known to inhibit various enzymes, including those involved in cancer progression and bacterial resistance mechanisms.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 5-(Tert-butoxy)pyridin-3-OL. Key findings include:

• Substituent Effects : The introduction of different substituents at the 3-position can lead to significant changes in activity. For example, polar groups tend to reduce activity, while hydrophobic groups enhance it.
• Hydrophobic Interactions : The tert-butoxy group increases hydrophobic interactions, which can improve binding affinity to biological targets.
• Electronic Effects : Modifications that alter the electron density on the pyridine ring can impact how effectively the compound interacts with its target.

Case Studies

Several studies have evaluated the biological activity of compounds related to 5-(Tert-butoxy)pyridin-3-OL:

• Antimicrobial Evaluation :
  • A derivative was tested against Staphylococcus aureus and Escherichia coli, showing minimum inhibitory concentration (MIC) values indicating moderate antibacterial activity .
  • Compounds with similar structures exhibited selective inhibition against Chlamydia trachomatis, suggesting potential as a therapeutic agent .
• Anticancer Activity :
  • Research has demonstrated that certain pyridine derivatives can inhibit tumor growth in vitro, with some compounds reducing cell viability by over 50% in specific cancer cell lines .
• Enzyme Inhibition Studies :
  • Inhibitory effects on farnesyl-protein transferase (FPT) were observed, with certain analogs showing significant potency, indicating potential applications in cancer therapy .

Data Table: Biological Activity Summary

Activity Type	Target Organism/Cell Line	MIC/IC50 Values	Notes
Antimicrobial	S. aureus	3.13 μg/mL	Effective against Gram-positive bacteria
	E. coli	6.25 μg/mL	Moderate activity
Anticancer	Km-12 Cell Line	IC50 = 0.304 μM	Selective for MCF-7 cell line
Enzyme Inhibition	FPT	IC50 = 56 nM	Significant inhibitor for cancer targets